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Compound of Interest

Compound Name: Tingenone

Cat. No.: B1683169 Get Quote

This document provides crucial safety, handling, and disposal information for Tingenone,

tailored for researchers, scientists, and professionals in drug development. While a

comprehensive Safety Data Sheet (SDS) for Tingenone is not publicly available, this guide

synthesizes known data and established best practices for handling cytotoxic compounds to

ensure laboratory safety.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Tingenone is provided below.

This information is essential for safe handling and experimental design.[1]

Property Value

Molecular Formula C28H36O3

Molecular Weight 420.6 g/mol

CAS Number 50802-21-6

Appearance Data not available (often a crystalline powder)

Solubility Soluble in DMSO[2]

Personal Protective Equipment (PPE)
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Due to its cytotoxic nature, stringent adherence to PPE protocols is mandatory when handling

Tingenone. The following table outlines the required PPE.

Body Part Required PPE Standard

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is required when there is

a splash hazard.

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

Skin

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

disposable gown to prevent

skin contact.

Follow manufacturer's

specifications for glove

compatibility.

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust or aerosols are

generated.[3]

Follow established respiratory

protection program guidelines.

Workflow for Donning and Doffing PPE

Donning PPE

Doffing PPE

Perform Hand Hygiene Put on Gown Put on Respirator Put on Goggles/Face Shield Put on Gloves

Remove Gloves Remove Gown Perform Hand Hygiene Remove Goggles/Face Shield Remove Respirator Perform Hand Hygiene

Click to download full resolution via product page

PPE Donning and Doffing Sequence.
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Operational Plans: Handling and Storage
Handling:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

Avoid creating dust.[4]

Use personal protective equipment as required.[4]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep product and empty container away from heat and sources of ignition.[3]

Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[2][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[4][5]

Accidental Release Measures:
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Ensure adequate ventilation and wear appropriate PPE.[3][6]

Avoid breathing dusts.[2]

Sweep up dry spills immediately and transfer to suitable, closed containers for disposal.[2][3]

Clean the spill area thoroughly.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use a medium appropriate to the surrounding fire, such as dry

chemical, carbon dioxide, foam, or water spray.[2]

Hazardous Combustion Products: May include oxides of carbon.[4]

Fire-Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.

[2][3]

Disposal Plan
All Tingenone waste, including contaminated materials, must be treated as hazardous waste.

Waste Characterization: Due to its cytotoxic properties, Tingenone waste is considered

hazardous.

Containment: Collect waste in sealed, properly labeled containers.

Disposal: Dispose of waste at a licensed hazardous waste disposal facility. Adhere to all

federal, state, and local environmental regulations.[7][8][9] Do not dispose of down the drain

or in regular trash.

Experimental Protocols
Given Tingenone's known cytotoxic effects against various cancer cell lines, a common

experimental protocol to assess its efficacy is a cytotoxicity assay.

Protocol: MTT Assay for Cell Viability
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This protocol outlines the steps to determine the concentration of Tingenone that inhibits cell

growth by 50% (IC50).

Cell Seeding:

Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well.

Incubate for 24 hours to allow for cell attachment.

Compound Treatment:

Prepare a stock solution of Tingenone in DMSO.

Create a series of dilutions of Tingenone in cell culture medium.

Replace the medium in the wells with the medium containing the different concentrations

of Tingenone. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

Incubate for 24-72 hours.

MTT Addition:

Add MTT reagent to each well.

Incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

Solubilization:

Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan

crystals.

Absorbance Reading:

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration compared to the vehicle

control.
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Plot the results and determine the IC50 value.

Start: Cell Culture

Seed cells in 96-well plate

Incubate for 24h

Treat with Tingenone dilutions

Incubate for 24-72h

Add MTT reagent

Incubate for 2-4h

Add solubilization solution

Read absorbance at 570 nm

Analyze data and calculate IC50

End: Results
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Workflow for an MTT Cytotoxicity Assay.

Hypothetical Signaling Pathway of Tingenone's
Cytotoxic Action
While the precise signaling pathway of Tingenone is not fully elucidated, many natural

cytotoxic compounds exert their effects by modulating key cancer-related pathways. The

following diagram illustrates a hypothetical mechanism by which Tingenone might induce

apoptosis in cancer cells, based on common pathways affected by such compounds.[10][11]

[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1683169?utm_src=pdf-body
https://www.benchchem.com/product/b1683169?utm_src=pdf-body
https://www.benchchem.com/product/b1683169?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28980934/
https://www.mdpi.com/1420-3049/27/12/3661
https://pmc.ncbi.nlm.nih.gov/articles/PMC6929549/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Tingenone

Cell Surface Receptor

Binds/Interacts

NF-κB

Inhibits

Apoptosis

Induces

PI3K

Inhibits

AKT

Activates

Activates

Bcl-2 (Anti-apoptotic)

Upregulates

Cell Proliferation Genes

Activates Transcription

Inhibits

Click to download full resolution via product page

Hypothetical Tingenone-induced Apoptosis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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